Cas no 50715-02-1 (triacontylbenzene)
triacontylbenzene structure
Product Name:triacontylbenzene
CAS No:50715-02-1
MF:C36H66
MW:498.909251689911
CID:1568810
PubChem ID:14228598
Update Time:2025-04-21
triacontylbenzene Chemical and Physical Properties
Names and Identifiers
-
- triacontylbenzene
- benzene, triacontyl-
- LogP
- 50715-02-1
- DTXSID601316199
- RNLHVNMGMAMAHJ-UHFFFAOYSA-N
-
- Inchi: 1S/C36H66/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-30-33-36-34-31-29-32-35-36/h29,31-32,34-35H,2-28,30,33H2,1H3
- InChI Key: RNLHVNMGMAMAHJ-UHFFFAOYSA-N
- SMILES: C(CCCCCCCCCCCCCCC)CCCCCCCCCCCCCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 498.51678
- Monoisotopic Mass: 498.516452105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 36
- Rotatable Bond Count: 29
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 18.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
triacontylbenzene Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
50715-02-1 (triacontylbenzene) Related Products
- 538-68-1(1-Pentylbenzene)
- 2189-60-8(n-Octylbenzene)
- 123-02-4(Tridecylbenzene)
- 1078-71-3(Heptylbenzene)
- 123-01-3(Dodecylbenzene)
- 103-29-7((2-phenylethyl)benzene)
- 1633-22-3(tricyclo[8.2.2.2??]hexadeca-1(13),4(16),5,7(15),10(14),11-hexaene)
- 1077-16-3(Hexylbenzene)
- 1459-10-5(Tetradecylbenzene)
- 14752-75-1(1-Phenylheptadecane)
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